Cas no 153736-48-2 (benzene, 1-isothiocyanato-4-(trans-4-methylcyclohexyl)-)

• Product Name: benzene, 1-isothiocyanato-4-(trans-4-methylcyclohexyl)-
• CAS No: 153736-48-2
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 1327754
• PubChem ID: 20640854
• Update Time: 2025-04-20

benzene, 1-isothiocyanato-4-(trans-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-isothiocyanato-4-(trans-4-methylcyclohexyl)-
• 1-Isothiocyanato-4-(trans-4-methylcyclohexyl)benzene
• LogP
• 1-isothiocyanato-4-(4-methylcyclohexyl)benzene
• 1-(trans-4-methylcyclohexyl)-4-isothiocyanatobenzene
• SCHEMBL12011015
• 153736-48-2
• DTXSID80609212

• Inchi： 1S/C14H17NS/c1-11-2-4-12(5-3-11)13-6-8-14(9-7-13)15-10-16/h6-9,11-12H,2-5H2,1H3
• InChI Key： OOUIEDYFZRPOEK-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 231.10831
• Monoisotopic Mass: 231.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Boiling Point: 347.682°C at 760 mmHg
• Flash Point: 173.035°C
• Refractive Index: 1.591
• PSA: 12.36